Cas no 2229591-37-9 (4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol
• CAS No: 2229591-37-9
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5804678
• PubChem ID: 165698589
• Update Time: 2025-07-22

4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol
• EN300-1804160
• 2229591-37-9

• Inchi： 1S/C11H15FN2O/c12-9-5-8(6-14-7-9)11(13)3-1-10(15)2-4-11/h5-7,10,15H,1-4,13H2
• InChI Key： TYMKYIWLDAESDK-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol

Professional Introduction to 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol (CAS No: 2229591-37-9)

4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229591-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of a cyclohexane backbone with functional groups that enhance its biological activity. The presence of both an amino group and a fluorinated pyridine moiety makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol incorporates several key features that contribute to its potential pharmacological properties. The cyclohexane ring, a common structural motif in biologically active molecules, provides a stable scaffold that can interact with biological targets. Additionally, the amino group at the 4-position serves as a potential site for further functionalization, enabling the attachment of other pharmacophores or modifications to enhance binding affinity and selectivity. The fluoropyridine substituent at the 3-position introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding interactions, and overall pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol and biological targets. Studies have shown that the fluoropyridine moiety can engage in hydrogen bonding and π-stacking interactions with amino acid residues in protein binding pockets, which is crucial for drug efficacy. Furthermore, the amino group can participate in salt bridge formations or coordinate with metal ions, depending on the target protein's characteristics. These interactions are critical for designing molecules with high affinity and selectivity.

In the realm of medicinal chemistry, the synthesis and optimization of analogs of 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol have been extensively studied. Researchers have employed various synthetic strategies to modify the structure while retaining or enhancing biological activity. For instance, substituent variations at the fluoropyridine ring have been explored to fine-tune electronic properties and metabolic stability. Additionally, derivatization of the cyclohexane ring has been investigated to improve solubility and bioavailability.

The pharmacological potential of 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol has been explored in several preclinical studies. These investigations have focused on its interaction with enzymes and receptors relevant to various therapeutic areas. Notably, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The fluorine atoms in the pyridine ring have been shown to enhance binding affinity, potentially leading to more potent inhibitors. Furthermore, the cyclohexane backbone may contribute to favorable pharmacokinetic properties, such as improved oral bioavailability and reduced clearance rates.

Another area of interest is the use of 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol as a scaffold for developing novel therapeutic agents targeting neurological disorders. The structural features of this compound allow it to interact with neurotransmitter receptors and ion channels, making it a potential candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Recent studies have highlighted the role of fluorinated pyridines in modulating receptor activity, which could be leveraged to design more effective treatments for these disorders.

The synthesis of 4-amino-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. The introduction of fluorine atoms into the pyridine ring typically requires specialized reagents and methodologies to ensure high yield and purity. These synthetic challenges underscore the importance of expertise in organic chemistry for producing this compound in sufficient quantities for further research.

Quality control and analytical characterization are essential aspects of working with 4-amino-4-(5-fluoropyridin-3-y lcyclohexan -1 -ol (CAS No: 2229591 -37 -9). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide critical data for understanding reaction outcomes and ensuring that the compound meets stringent specifications for preclinical studies.

The future directions for research on 4-amino -4 -(5 -fluoropy ridin -3 -y l)cyc lohex an -1 -ol include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. Preclinical studies will focus on assessing toxicity profiles, pharmacokinetic parameters, and therapeutic potential across different disease indications. Collaborations between synthetic chemists, biologists, and pharmacologists will be crucial for translating laboratory findings into clinical applications.

In conclusion, 4-amino -4 -(5 -fluoropy ridin -3 -y l)cyc lohex an -1 -ol (CAS No: 2229591 -37 -9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and optimize synthetic methodologies, this molecule is likely to play an important role in future drug discovery efforts.